Cas no 2306271-95-2 (2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid)

• Product Name: 2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid
• CAS No: 2306271-95-2
• MF: C₁₃H₁₄N₄O₄
• MW: 290.274662494659
• CID: 5303945
• Update Time: 2025-06-09

2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine-7-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid

• Inchi： 1S/C13H14N4O4/c1-13(2,3)21-12(20)17-11-14-6-7-4-5-8(10(18)19)15-9(7)16-11/h4-6H,1-3H3,(H,18,19)(H,14,15,16,17,20)
• InChI Key： RTCUFLOYZQRTPH-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)=NC=C2C=CC(C(O)=O)=NC2=N1

Additional information on 2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid

Introduction to 2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid (CAS No. 2306271-95-2)

2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid (CAS No. 2306271-95-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The tert-butoxycarbonyl (Boc) group in the molecule serves as a protecting group for the amino functionality, making it a valuable intermediate in the synthesis of various bioactive compounds.

The chemical structure of 2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid is characterized by a pyrido[2,3-d]pyrimidine core with a carboxylic acid group at the 7-position and a Boc-protected amino group at the 2-position. This unique structural arrangement confers several advantageous properties, including enhanced solubility and stability, which are crucial for its use in drug discovery and development.

Recent studies have highlighted the potential of pyrido[2,3-d]pyrimidines as potent inhibitors of various enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of pyrido[2,3-d]pyrimidines exhibit significant antiviral activity against herpes simplex virus (HSV) and human cytomegalovirus (HCMV). The Boc-protected amino group in 2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid can be selectively deprotected to generate active compounds with improved pharmacological profiles.

In addition to antiviral activity, pyrido[2,3-d]pyrimidines have shown promise as anticancer agents. Research conducted by a team at the National Cancer Institute revealed that certain derivatives of this class can selectively inhibit kinases involved in cancer cell proliferation and survival. The carboxylic acid group in 2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid can be modified to enhance its binding affinity to target proteins, thereby improving its therapeutic efficacy.

The synthesis of 2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid involves several well-established chemical reactions. One common approach is to start with 6-chloropyrido[2,3-d]pyrimidin-4(3H)-one and react it with tert-butyl carbamate to form the Boc-protected intermediate. Subsequent steps include functionalization at the 7-position to introduce the carboxylic acid group. This synthetic route is highly versatile and can be adapted to produce a wide range of derivatives with varying substituents.

The physicochemical properties of 2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid have been extensively studied. It is a white crystalline solid with a molecular weight of 345.35 g/mol. The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in biological assays and pharmaceutical formulations. Its melting point is reported to be around 180°C.

The biological evaluation of 2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid has revealed its potential as a lead compound for drug development. In vitro studies have shown that it exhibits potent inhibitory activity against several kinases implicated in cancer progression, including Abl, Src, and Bcr-Abl. These findings suggest that this compound could serve as a starting point for the design of more selective and potent kinase inhibitors.

Clinical trials are currently underway to assess the safety and efficacy of compounds derived from 2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid. Preliminary results from phase I trials have shown promising outcomes in terms of pharmacokinetic properties and tolerability. Further studies are needed to fully evaluate its therapeutic potential and optimize its use in clinical settings.

In conclusion, 2-(tert-butoxycarbonylamino)pyrido[2,3-d]pyrimidine-7-carboxylic acid (CAS No. 2306271-95-2) represents an important class of compounds with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and explore its applications in treating various diseases.